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Compound of Interest

Compound Name: 2,4,6-Trichloro-5-methylpyrimidine

Cat. No.: B154744 Get Quote

An In-depth Technical Guide to 2,4,6-Trichloro-5-
methylpyrimidine
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2,4,6-Trichloro-5-methylpyrimidine, tailored for researchers, scientists, and

professionals in drug development. The document summarizes key data, outlines its chemical

characteristics, and presents relevant safety information.

Chemical Identity and Structure
2,4,6-Trichloro-5-methylpyrimidine is a halogenated pyrimidine derivative. The presence of

three reactive chlorine atoms on the pyrimidine ring makes it a versatile intermediate in organic

synthesis, particularly for the development of pharmaceutical compounds and other specialty

chemicals.
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Caption: Chemical structure of 2,4,6-Trichloro-5-methylpyrimidine.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 2,4,6-trichloro-5-methylpyrimidine[1][2]

CAS Number 1780-36-5[1][2]

Molecular Formula C₅H₃Cl₃N₂[1][2]

SMILES Cc1c(Cl)nc(Cl)nc1Cl[1]

InChI Key VTSWSQGDJQFXHB-UHFFFAOYSA-N[1]

| Synonyms | 5-Methyl-2,4,6-trichloropyrimidine, Pyrimidine, 2,4,6-trichloro-5-methyl-[1][2] |

Physicochemical Properties
The quantitative physical and chemical properties of this compound are summarized below.

These properties are essential for designing experimental conditions, including reaction setups

and purification methods.

Table 2: Physical and Chemical Properties

Property Value Source

Molecular Weight 197.45 g/mol [1]

Physical Form Solid

Melting Point 65-69 °C

Boiling Point Data not available

Density Data not available

| Solubility | Data not available | |

Reactivity and Chemical Behavior
The reactivity of 2,4,6-Trichloro-5-methylpyrimidine is dominated by the three chlorine

substituents on the electron-deficient pyrimidine ring. These chlorine atoms are susceptible to

nucleophilic substitution, making the molecule a valuable building block for introducing the 5-
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methylpyrimidine scaffold into more complex structures. The chlorine atoms at positions 2, 4,

and 6 can be selectively or fully displaced by a variety of nucleophiles, such as amines,

alcohols, and thiols.

2,4,6-Trichloro-5-methylpyrimidine
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Nucleophilic Substitution
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Caption: General reaction pathway for 2,4,6-Trichloro-5-methylpyrimidine.

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 2,4,6-Trichloro-5-
methylpyrimidine are not readily available in the provided search results, a general synthetic

approach can be inferred from the preparation of related trichloropyrimidines.[3][4] The

synthesis of analogous compounds often involves the chlorination of a corresponding barbituric

acid or uracil derivative using a strong chlorinating agent like phosphorus oxychloride (POCl₃)

in combination with phosphorus pentachloride (PCl₅) or a catalyst.[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b154744?utm_src=pdf-body-img
https://www.benchchem.com/product/b154744?utm_src=pdf-body
https://www.benchchem.com/product/b154744?utm_src=pdf-body
https://www.benchchem.com/product/b154744?utm_src=pdf-body
https://patents.google.com/patent/US5898073A/en
https://patents.google.com/patent/US5712394A/en
https://patents.google.com/patent/US5898073A/en
https://patents.google.com/patent/US5712394A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-Methylbarbituric Acid
(Precursor)

Chlorination Reaction
(e.g., POCl₃ / PCl₅)

Reaction Work-up
(Quenching / Neutralization)

Purification
(e.g., Crystallization / Chromatography)

2,4,6-Trichloro-5-methylpyrimidine
(Final Product)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 2,4,6-Trichloro-5-methylpyrimidine.

Safety and Handling
2,4,6-Trichloro-5-methylpyrimidine is classified as a hazardous substance and must be

handled with appropriate safety precautions in a laboratory setting.[1]

Table 3: GHS Hazard Information
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Category Classification

GHS Pictogram Danger

Signal Word Danger

Hazard Class Acute Toxicity 4 (Oral), Skin Corrosion 1B[1]

Hazard Statements
H302: Harmful if swallowed.[1]H314: Causes

severe skin burns and eye damage.[1]

| Precautionary Codes | P260, P280, P301+P312, P303+P361+P353, P304+P340+P310,

P305+P351+P338 |

Handling Recommendations:

Use only in a well-ventilated area, preferably within a fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles or a face shield, and a lab coat.

Avoid breathing dust, fumes, or vapors.[5]

Wash hands thoroughly after handling.[5]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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